Cas no 933723-78-5 (1-(4-methoxyphenyl)-N~3~,N~3~-dimethylpropane-1,3-diamine dihydrochloride)

• Product Name: 1-(4-methoxyphenyl)-N~3~,N~3~-dimethylpropane-1,3-diamine dihydrochloride
• CAS No: 933723-78-5
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 3157935
• PubChem ID: 46318261
• Update Time: 2025-06-26

1-(4-methoxyphenyl)-N~3~,N~3~-dimethylpropane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-N~3~,N~3~-dimethylpropane-1,3-diamine dihydrochloride
• ALBB-012467
• 1-(4-methoxyphenyl)-N',N'-dimethylpropane-1,3-diamine
• 1-(4-methoxyphenyl)-N~3~,N~3~-dimethylpropane-1,3-diamine
• 933723-78-5
• AKOS005173702
• STL163534
• 1-(4-Methoxyphenyl)-n(3),n(3)-dimethylpropane-1,3-diamine dihydrochloride
• 1,3-propanediamine, 1-(4-methoxyphenyl)-N~3~,N~3~-dimethyl-, dihydrochloride

• Inchi： 1S/C12H20N2O/c1-14(2)9-8-12(13)10-4-6-11(15-3)7-5-10/h4-7,12H,8-9,13H2,1-3H3
• InChI Key： XLXASEROEWXCOV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CCN(C)C)N

Computed Properties

• Exact Mass: 208.157563266Da
• Monoisotopic Mass: 208.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-(4-methoxyphenyl)-N~3~,N~3~-dimethylpropane-1,3-diamine dihydrochloride

Professional Introduction to 1-(4-methoxyphenyl)-N₃,N₃-dimethylpropane-1,3-diamine dihydrochloride (CAS No. 933723-78-5)

1-(4-methoxyphenyl)-N₃,N₃-dimethylpropane-1,3-diamine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile biological activities. This compound, identified by the CAS number 933723-78-5, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular formula and structural configuration of this compound contribute to its distinct chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The structural integrity of 1-(4-methoxyphenyl)-N₃,N₃-dimethylpropane-1,3-diamine dihydrochloride is underscored by the presence of a phenyl ring substituted with a methoxy group, which enhances its solubility and interaction with biological targets. Additionally, the diamine functionality at the N positions provides a framework for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles. This structural versatility has positioned the compound as a focal point in ongoing research initiatives aimed at developing novel therapeutic agents.

In recent years, significant advancements have been made in understanding the pharmacological relevance of 1-(4-methoxyphenyl)-N₃,N₃-dimethylpropane-1,3-diamine dihydrochloride. Studies have demonstrated its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The compound has been investigated for its role in neurological disorders, where its ability to interact with neurotransmitter systems offers promising avenues for therapeutic intervention. Furthermore, preliminary research suggests that this compound may exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory conditions.

The synthesis of 1-(4-methoxyphenyl)-N₃,N₃-dimethylpropane-1,3-diamine dihydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the methoxy group into the phenyl ring enhances the compound's metabolic stability, which is crucial for its biological efficacy. Advanced synthetic methodologies have been employed to optimize the production process, ensuring scalability for industrial applications. These methodologies include catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, which are essential for achieving the desired molecular architecture.

The pharmacokinetic profile of 1-(4-methoxyphenyl)-N₃,N₃-dimethylpropane-1,3-diamine dihydrochloride has been extensively studied to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that the compound exhibits moderate solubility in water and lipids, facilitating its absorption across biological membranes. Its metabolic stability suggests a prolonged half-life, which could enhance therapeutic efficacy while minimizing dosing frequency. These characteristics make it an attractive candidate for oral administration and systemic delivery.

Ongoing clinical trials are exploring the therapeutic potential of derivatives of 1-(4-methoxyphenyl)-N₃,N₃-dimethylpropane-1,3-diamine dihydrochloride in various disease states. The compound's ability to modulate key biological pathways has led to its investigation in cancer therapy, where it shows promise in inhibiting tumor growth and enhancing immune response. Additionally, studies are underway to assess its efficacy in treating , leveraging its anti-inflammatory properties to mitigate chronic inflammation and tissue damage.

The regulatory landscape surrounding 1-(4-methoxyphenyl)-N₃,N₃-dimethylpropane-1,3-diamine dihydrochloride is evolving as new data emerges from clinical trials and preclinical studies. Regulatory agencies are closely monitoring its safety and efficacy profiles to ensure compliance with stringent pharmaceutical standards. The compound's unique chemical profile and demonstrated biological activity have positioned it as a subject of interest for regulatory bodies seeking innovative therapeutic solutions.

In conclusion, 1-(4-methoxyphenyl)-N^{<0xE2><0x83><0x83>},N^{<0xE2><0x83><0x83>}-dimethylpropane-1,3-diamine dihydrochloride (CAS No. 933723-78-5) represents a significant advancement in pharmaceutical chemistry. Its structural versatility and pharmacological potential make it a valuable asset in the development of novel therapeutic agents. Continued research efforts are expected to uncover further applications of this compound across diverse medical disciplines.